Cas no 62396-87-6 (9H-Purine, 6-chloro-9-(tetrahydro-5,5-dimethyl-2-furanyl)-)

• Product Name: 9H-Purine, 6-chloro-9-(tetrahydro-5,5-dimethyl-2-furanyl)-
• CAS No: 62396-87-6
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 446372
• PubChem ID: 71386836
• Update Time: 2025-04-19

9H-Purine, 6-chloro-9-(tetrahydro-5,5-dimethyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 6-chloro-9-(tetrahydro-5,5-dimethyl-2-furanyl)-
• 6-chloro-9-(5,5-dimethyloxolan-2-yl)purine
• DTXSID00808987
• 6-Chloro-9-(5,5-dimethyloxolan-2-yl)-9H-purine
• 6-Chloro-9-(5,5-dimethyltetrahydrofuran-2-yl)-9H-purine
• 62396-87-6

• Inchi： 1S/C11H13ClN4O/c1-11(2)4-3-7(17-11)16-6-15-8-9(12)13-5-14-10(8)16/h5-7H,3-4H2,1-2H3
• InChI Key： NPQNBBUVMZQOKR-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C1CCC(C)(C)O1

Computed Properties

• Exact Mass: 252.07799
• Monoisotopic Mass: 252.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.83